Cas no 946315-57-7 (2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 946315-57-7
• MF: C₁₉H₂₄IN₅O₂S
• MW: 513.395634651184
• CID: 6431581
• PubChem ID: 27477946
• Update Time: 2025-06-13

2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• 2-[4-(4-iodobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• AKOS021677809
• F2076-0272
• 2-{4-[(4-iodophenyl)sulfonyl]piperazin-1-yl}-4-methyl-6-pyrrolidin-1-ylpyrimidine
• 2-[4-(4-iodophenyl)sulfonylpiperazin-1-yl]-4-methyl-6-pyrrolidin-1-ylpyrimidine
• 2-(4-((4-iodophenyl)sulfonyl)piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• 946315-57-7
• Pyrimidine, 2-[4-[(4-iodophenyl)sulfonyl]-1-piperazinyl]-4-methyl-6-(1-pyrrolidinyl)-

• Inchi： 1S/C19H24IN5O2S/c1-15-14-18(23-8-2-3-9-23)22-19(21-15)24-10-12-25(13-11-24)28(26,27)17-6-4-16(20)5-7-17/h4-7,14H,2-3,8-13H2,1H3
• InChI Key： JJUADLSRXFURKM-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC=C(I)C=C3)(=O)=O)CC2)=NC(N2CCCC2)=CC(C)=N1

Computed Properties

• Exact Mass: 513.06954g/mol
• Monoisotopic Mass: 513.06954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.607±0.06 g/cm3(Predicted)
• Boiling Point: 661.0±65.0 °C(Predicted)
• pka: 10.60±0.50(Predicted)

Additional information on 2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

Recent Advances in the Study of 2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS: 946315-57-7)

The compound 2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS: 946315-57-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine, which contribute to its ability to interact with specific biological targets. The compound's piperazine and pyrimidine moieties are particularly noteworthy, as they are known to play critical roles in modulating protein-protein interactions and enzyme inhibition. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity and selectivity, which have been subsequently validated through in vitro assays.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are a class of enzymes that are often dysregulated in various diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated that 2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine exhibits inhibitory activity against several kinases, with a particular emphasis on its efficacy in targeting aberrant signaling pathways in cancer cells. These findings have spurred further investigations into its mechanism of action and potential synergies with existing therapeutic agents.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies have shown that it possesses favorable absorption and distribution characteristics, although its metabolism and excretion pathways require further elucidation. These pharmacokinetic studies are crucial for determining the compound's suitability for clinical development and for optimizing its formulation to enhance bioavailability.

The synthesis of 2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on scalability for potential industrial production. These advancements in synthetic chemistry are expected to facilitate the compound's transition from the laboratory to preclinical and clinical studies.

Despite these promising developments, challenges remain in the development of this compound. Issues such as potential off-target effects, toxicity, and resistance mechanisms need to be addressed through rigorous preclinical testing. Furthermore, the compound's therapeutic potential in combination with other drugs is an area of active investigation, with the aim of enhancing its efficacy and reducing the likelihood of resistance.

In conclusion, 2-4-(4-iodobenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties, elucidating its mechanism of action, and exploring its potential in clinical settings.